Cas no 885522-46-3 (4-Methoxy-6-methyl-1H-indole)

• Product Name: 4-Methoxy-6-methyl-1H-indole
• CAS No: 885522-46-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD07781526
• CID: 840683
• PubChem ID: 24728816
• Update Time: 2024-12-09

4-Methoxy-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-methyl-1H-indole
• 1H-Indole, 4-Methoxy-6-Methyl-
• 4-Methoxy-6-methyl indole
• 4382AC
• RW3744
• FCH857307
• AK122883
• AX8247061
• 4-Methoxy-6-methyl-1H-indole (ACI)
• I11318
• DS-6761
• MFCD07781526
• AKOS006284179
• SCHEMBL25748318
• 885522-46-3
• CS-0187026
• DTXSID30646511
• DB-090683

• MDL： MFCD07781526
• Inchi： 1S/C10H11NO/c1-7-5-9-8(3-4-11-9)10(6-7)12-2/h3-6,11H,1-2H3
• InChI Key： ASUCSUTXZHPUOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(NC=C2)C=C(C)C=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25
• XLogP3: 2.4

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 308.2°C at 760 mmHg
• Flash Point: 113.0±12.6 ºC,
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),

4-Methoxy-6-methyl-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature